Cas no 825618-99-3 (Benzoic acid, 2-[2-(1-pyrrolidinyl)ethoxy]-, methyl ester)

Benzoic acid, 2-[2-(1-pyrrolidinyl)ethoxy]-, methyl ester structure
825618-99-3 structure
Product name:Benzoic acid, 2-[2-(1-pyrrolidinyl)ethoxy]-, methyl ester
CAS No:825618-99-3
MF:C14H19NO3
MW:249.305564165115
CID:688796
PubChem ID:59733402

Benzoic acid, 2-[2-(1-pyrrolidinyl)ethoxy]-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-[2-(1-pyrrolidinyl)ethoxy]-, methyl ester
    • methyl 2-(2-pyrrolidin-1-ylethoxy)benzoate
    • 825618-99-3
    • Methyl 2-[2-(pyrrolidin-1-yl)ethoxy]benzoate
    • UQCYXYBQAONAMI-UHFFFAOYSA-N
    • DTXSID60732774
    • Methyl 2-(2-(pyrrolidin-1-yl)ethoxy)benzoate
    • SCHEMBL954407
    • 2-(2-Pyrrolidin-1-yl-ethoxy)-benzoic acid methyl ester
    • Inchi: InChI=1S/C14H19NO3/c1-17-14(16)12-6-2-3-7-13(12)18-11-10-15-8-4-5-9-15/h2-3,6-7H,4-5,8-11H2,1H3
    • InChI Key: UQCYXYBQAONAMI-UHFFFAOYSA-N
    • SMILES: COC(=O)C1=CC=CC=C1OCCN2CCCC2

Computed Properties

  • Exact Mass: 249.13649347g/mol
  • Monoisotopic Mass: 249.13649347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 38.8Ų

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